Cas no 87253-62-1 (5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid)

5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a triazolopyrimidine core with carboxylic acid functionality. Its structural framework combines a rigid bicyclic system with reactive sites, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of methyl groups at the 5- and 7-positions enhances steric and electronic properties, influencing reactivity and selectivity in derivatization reactions. The carboxylic acid moiety allows for further functionalization, enabling applications in ligand design or as a building block for bioactive molecules. This compound is characterized by its stability and compatibility with diverse synthetic conditions, offering utility in medicinal chemistry and material science research.
5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid structure
87253-62-1 structure
Product Name:5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid
CAS No:87253-62-1
MF:C8H8N4O2
MW:192.17472076416
MDL:MFCD00462463
CID:731883
Update Time:2025-10-15

5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
    • [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylicacid, 5,7-dimethyl-
    • 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-acetic acid
    • 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
    • 5,7-dimethyl-8-hydro-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic acid
    • [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 5,7-dimethyl-
    • CBDivE_001724
    • LIVBNPDDJKFYDF-UHFFFAOYSA-N
    • HMS1697A14
    • SBB010865
    • STK500260
    • BBL009837
    • AK
    • 5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid (ACI)
    • 5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid
    • MDL： MFCD00462463
    • Inchi： 1S/C8H8N4O2/c1-4-3-5(2)12-8(9-4)10-6(11-12)7(13)14/h3H,1-2H3,(H,13,14)
    • InChI Key： LIVBNPDDJKFYDF-UHFFFAOYSA-N
    • SMILES： O=C(C1=NN2C(N=C(C)C=C2C)=N1)O

Computed Properties

  • Exact Mass: 210.07500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Topological Polar Surface Area: 80.4

Experimental Properties

  • PSA: 89.61000
  • LogP: 0.37500

5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Security Information

5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Pricemore >>

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5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Production Method

Production Method 1

63666-11-5 63666-11-5
87253-62-1 87253-62-1
Reaction Conditions
1.1 Reagents: Piperidine Solvents: Ethanol ;  overnight, 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Ethanol
Reference
Design and synthesis of triazolopyrimidine acylsulfonamides as novel anti-mycobacterial leads acting through inhibition of acetohydroxyacid synthase
Patil, Vikas; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(9), 2222-2225

Production Method 2

3641-13-2 3641-13-2
87253-62-1 87253-62-1
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  rt → -10 °C; -10 °C; -10 °C → rt; 24 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Methanol ,  Water ;  rt
2.1 Reagents: Piperidine Solvents: Acetonitrile ;  rt → 120 °C; 20 min, 120 °C
3.1 Reagents: Sodium hydroxide Solvents: Methanol ;  12 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, pH 1.5, rt
Reference
Design and synthesis of novel anthranilic diamides containing 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
Dong, Wei-li; et al, Journal of Chemical Research, 2008, (9), 530-533

Production Method 3

114040-29-8 114040-29-8
87253-62-1 87253-62-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, pH 1.5, rt
Reference
Design and synthesis of novel anthranilic diamides containing 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
Dong, Wei-li; et al, Journal of Chemical Research, 2008, (9), 530-533

Production Method 4

3641-13-2 3641-13-2
87253-62-1 87253-62-1
Reaction Conditions
1.1 Reagents: Pyridine Catalysts: Acetic acid Solvents: Acetonitrile ;  130 - 138 °C; 19 h, reflux
Reference
Synthesis and characterization of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate
Long, Deqing; et al, Yingyong Huagong, 2008, 37(10), 1161-1162

Production Method 5

63666-11-5 63666-11-5
87253-62-1 87253-62-1
Reaction Conditions
1.1 Reagents: Piperidine Solvents: Acetonitrile ;  rt → 120 °C; 20 min, 120 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ;  12 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, pH 1.5, rt
Reference
Design and synthesis of novel anthranilic diamides containing 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
Dong, Wei-li; et al, Journal of Chemical Research, 2008, (9), 530-533

5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Raw materials

5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Preparation Products

5,7-dimethyl-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Related Literature

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